
What is Nitrofurazone-13C,15N2 and its chemical
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitrofurazone-13C,15N2

Cat. No.: B565174 Get Quote

An In-depth Technical Guide to Nitrofurazone-
13C,15N2
This technical guide provides a comprehensive overview of Nitrofurazone-13C,15N2, a stable

isotope-labeled derivative of the antimicrobial agent Nitrofurazone. Designed for researchers,

scientists, and drug development professionals, this document details its chemical properties,

applications, and the analytical methodologies in which it plays a crucial role.

Introduction
Nitrofurazone-13C,15N2 is the isotopically labeled analog of Nitrofurazone, a synthetic

nitrofuran antibacterial agent.[1][2][3] It is primarily utilized as an internal standard in

quantitative analytical methods, such as ultra-high-performance liquid chromatography-tandem

mass spectrometry (UHPLC-MS/MS), for the detection of Nitrofurazone residues in various

matrices.[4] The incorporation of stable isotopes, specifically one Carbon-13 (¹³C) and two

Nitrogen-15 (¹⁵N) atoms, provides a distinct mass shift, enabling precise and accurate

quantification by correcting for matrix effects and variations in sample preparation and

instrument response.[5]

Chemical Structure and Properties
The chemical structure of Nitrofurazone-13C,15N2 is identical to that of Nitrofurazone, with

the exception of the isotopic labeling in the semicarbazone moiety.
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Chemical Structure:

Sample Preparation Solid Phase Extraction (SPE) Cleanup UHPLC-MS/MS Analysis

Weigh 2g of homogenized tissue sample Add Internal Standard (Nitrofurazone-13C,15N2) Add 10 mL of 0.2 M HCl and 240 µL of 2-NBA Vortex for 30 seconds Incubate overnight at 40°C Cool to room temperature Adjust pH to ~7.0 with K2HPO4 and NH4OH Condition SPE cartridge (Ethyl Acetate, Methanol, Water) Load sample onto SPE cartridge Wash cartridge to remove interferences Elute derivatized analytes Evaporate eluate to dryness Reconstitute in mobile phase Inject sample into UHPLC-MS/MS system

Plausible Synthesis Pathway

[13C,15N2]-Urea Monoamination [13C,15N2]-Semicarbazide

Condensation Reaction

5-Nitro-2-furaldehyde

Nitrofurazone-13C,15N2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is Nitrofurazone-13C,15N2 and its chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565174#what-is-nitrofurazone-13c-15n2-and-its-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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